Cas no 1393539-20-2 (6-Amino-2-chloropyridin-3-OL)

• Product Name: 6-Amino-2-chloropyridin-3-OL
• CAS No: 1393539-20-2
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 4803538
• Update Time: 2025-06-25

6-Amino-2-chloropyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-2-CHLOROPYRIDIN-3-OL
• 6-Amino-2-chloro-3-hydroxypyridine
• AB84093
• 6-Amino-2-chloropyridin-3-OL

• Inchi： 1S/C5H5ClN2O/c6-5-3(9)1-2-4(7)8-5/h1-2,9H,(H2,7,8)
• InChI Key： BDKNFLHXTOVGPU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Amino-2-chloropyridin-3-OL

Introduction to 6-Amino-2-chloropyridin-3-OL (CAS No. 1393539-20-2)

6-Amino-2-chloropyridin-3-OL, identified by its Chemical Abstracts Service (CAS) number 1393539-20-2, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both amino and hydroxyl functional groups, along with a chlorine substituent, makes 6-Amino-2-chloropyridin-3-OL a versatile building block for the development of novel molecules.

The structural features of 6-Amino-2-chloropyridin-3-OL contribute to its reactivity and potential applications in medicinal chemistry. The amino group (-NH₂) can participate in hydrogen bonding, enhancing interactions with biological targets, while the hydroxyl group (-OH) introduces polarity and the possibility of further derivatization. The chlorine atom at the 2-position adds another layer of reactivity, enabling nucleophilic substitution reactions that are pivotal in constructing more complex structures.

In recent years, pyridine derivatives have been extensively studied for their pharmacological properties. Researchers have leveraged the scaffold of pyridine to develop drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of functional groups in 6-Amino-2-chloropyridin-3-OL makes it an attractive candidate for further exploration in drug discovery pipelines.

One of the most compelling aspects of 6-Amino-2-chloropyridin-3-OL is its role as a precursor in synthesizing biologically active compounds. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the structure of 6-Amino-2-chloropyridin-3-OL, chemists can fine-tune the properties of resulting compounds to improve their binding affinity and selectivity against specific kinases.

Moreover, the agrochemical industry has also benefited from the versatility of 6-Amino-2-chloropyridin-3-OL. Pyridine-based compounds are known for their efficacy as pesticides and herbicides. The introduction of chlorine and hydroxyl groups into the pyridine core enhances the bioactivity of these molecules, making them more effective at controlling pests and weeds while maintaining environmental safety.

The synthesis of 6-Amino-2-chloropyridin-3-OL typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination followed by hydroxylation or amination at specific positions on the pyridine ring. Advances in catalytic methods have enabled more efficient and sustainable production processes, aligning with global efforts to minimize environmental impact.

Recent studies have highlighted the importance of 6-Amino-2-chloropyridin-3-OL in developing novel therapeutic agents. For example, researchers have reported its use in creating small-molecule inhibitors targeting protein-protein interactions (PPIs), which are challenging but crucial drug targets due to their involvement in numerous cellular processes. By incorporating 6-Amino-2-chloropyridin-3-OL into these inhibitors, scientists have achieved improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The compound's potential extends beyond pharmaceutical applications. In material science, pyridine derivatives like 6-Amino-2-chloropyridin-3-OL are being explored for their role in designing advanced materials with unique electronic properties. These materials could find applications in organic electronics, such as light-emitting diodes (LEDs) and solar cells, where precise molecular architecture is essential for optimal performance.

Regulatory considerations also play a vital role in the development and use of 6-Amino-2-chloropyridin-3-OL. Compliance with international standards ensures that its production and application meet safety and environmental guidelines. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and quality across batches.

In conclusion, 6-Amino-2-chloropyridin-3-Ol (CAS No. 139353920) represents a valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse chemical modifications, making it a cornerstone in synthetic chemistry research. As scientific understanding advances, new opportunities for utilizing 6-Amino 2-Chloropyridine 3-Ol will continue to emerge, driving innovation across multiple industries.